1-({3,5-dimethyl-1-[4-(propan-2-yloxy)benzoyl]-1H-pyrazol-4-yl}sulfonyl)-4-methylpiperidine

• IUPAC Name: [3,5-dimethyl-4-(4-methylpiperidin-1-yl)sulfonylpyrazol-1-yl]-(4-propan-2-yloxyphenyl)methanone
• InChI: InChI=1S/C21H29N3O4S/c1-14(2)28-19-8-6-18(7-9-19)21(25)24-17(5)20(16(4)22-24)29(26,27)23-12-10-15(3)11-13-23/h6-9,14-15H,10-13H2,1-5H3
• InChI Key: XOZDVQZQZIOMGM-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=C(N(N=C2C)C(=O)C3=CC=C(C=C3)OC(C)C)C
• Molecular Formula: C21H29N3O4S
• Molecular Weight: 419.5 g/mol
• CAS No.: 1020454-07-2

Description

The compound contains several functional groups including a pyrazole ring, a sulfonyl group, a benzoyl group, and a piperidine ring. Pyrazoles are a class of compounds that have been found to exhibit a wide range of biological activities. The sulfonyl group is a common functional group that consists of a sulfur atom bonded to two oxygen atoms and an organic moiety. The benzoyl group is a common functional group in organic chemistry, consisting of a carbonyl group (C=O) bonded to a phenyl group. Piperidine is a heterocyclic organic compound that consists of a six-membered ring containing five carbon atoms and one nitrogen atom.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Without specific literature or experimental procedures, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a cyclic structure. The presence of these groups would likely result in a highly polar molecule, which could have implications for its solubility and reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would likely be affected by the polar functional groups, and its reactivity could be influenced by the presence of the sulfonyl and benzoyl groups.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many pyrazole derivatives have been found to have biological activity, so this compound could potentially act as a pharmaceutical agent.

Future Directions

Future research on this compound could involve exploring its potential biological activity, given the known activities of other pyrazole derivatives. Additionally, studies could be conducted to further elucidate its physical and chemical properties.